Cas no 851946-73-1 (ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
851946-73-1 structure
Product Name:ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851946-73-1
MF:C20H21N3O4S
MW:399.463443517685
CID:5801516
PubChem ID:3616122
Update Time:2023-11-21

ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-oxo-5-pentanamido-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[(1-oxopentyl)amino]-3-phenyl-, ethyl ester
    • ethyl 4-oxo-5-(pentanoylamino)-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
    • EU-0093219
    • 851946-73-1
    • ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • AB00670118-01
    • F0641-0005
    • AKOS024589956
    • ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • Inchi: 1S/C20H21N3O4S/c1-3-5-11-15(24)21-18-16-14(12-28-18)17(20(26)27-4-2)22-23(19(16)25)13-9-7-6-8-10-13/h6-10,12H,3-5,11H2,1-2H3,(H,21,24)
    • InChI Key: DOKSXIDJZPHZTQ-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)CCCC)SC=C12

Computed Properties

  • Exact Mass: 399.12527733g/mol
  • Monoisotopic Mass: 399.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • pka: 13.31±0.20(Predicted)

ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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